Cas no 685879-99-6 (3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI))

• Product Name: 3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI)
• CAS No: 685879-99-6
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 971438
• PubChem ID: 11126291
• Update Time: 2025-04-19

3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI)
• (3R,4R)-4-methoxy-N-methylpyrrolidin-3-amine
• 685879-99-6
• SCHEMBL761621
• trans-4-Methoxy-N-methylpyrrolidin-3-amine
• CKA57401
• (3S,4S)-4-Methoxy-N-methyl-3-pyrrolidinamine ee
• A877651
• CS-0054385
• 252574-01-9
• (3S,4S)-4-Methoxy-N-methyl-3-pyrrolidinamine
• CID 11126291
• 3-Pyrrolidinamine,4-methoxy-N-methyl-,(3S,4S)-(9ci)
• (3s,4s)-4-methoxy-n-methylpyrrolidin-3-amine
• P12200
• DB-299736

• Inchi： 1S/C6H14N2O/c1-7-5-3-8-4-6(5)9-2/h5-8H,3-4H2,1-2H3/t5-,6-/m0/s1
• InChI Key： FHCMZTOUVZUHAP-WDSKDSINSA-N
• SMILES： O(C)[C@H]1CNC[C@@H]1NC

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 33.3Ų